Cas no 104131-91-1 (ethyl 1-isopropylcyclopropanecarboxylate)
Ethyl 1-isopropylcyclopropanecarboxylate is a cyclopropane-based ester compound characterized by its compact, strained ring structure and functional versatility. The presence of the isopropyl group enhances steric effects, influencing reactivity in synthetic applications. This compound is valued for its utility as an intermediate in organic synthesis, particularly in the preparation of more complex molecules, including pharmaceuticals and agrochemicals. Its cyclopropane core contributes to unique conformational constraints, making it useful in stereoselective reactions. The ethyl ester moiety further facilitates derivatization through hydrolysis or transesterification. Suitable for controlled reactions under mild conditions, it offers synthetic flexibility while maintaining stability under standard handling and storage.
104131-91-1 structure
Product Name:ethyl 1-isopropylcyclopropanecarboxylate
CAS No:104131-91-1
MF:C9H16O2
MW:156.222143173218
CID:1140922
PubChem ID:13707485
Update Time:2025-06-08
ethyl 1-isopropylcyclopropanecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylic acid, 1-(1-methylethyl)-, ethyl ester
- 1-(1-Methylethyl)cyclopropancarbonsaeure-ethylester
- ethyl 1-isopropylcyclopropanecarboxylate
- ethyl1-(propan-2-yl)cyclopropane-1-carboxylate
- CS-0056022
- SCHEMBL12868735
- 104131-91-1
- Ethyl 1-(propan-2-yl)cyclopropane-1-carboxylate
- ethyl 1-propan-2-ylcyclopropane-1-carboxylate
-
- Inchi： 1S/C9H16O2/c1-4-11-8(10)9(5-6-9)7(2)3/h7H,4-6H2,1-3H3
- InChI Key： XYLRAJBRBYIUKH-UHFFFAOYSA-N
- SMILES： O(CC)C(C1(C(C)C)CC1)=O
Computed Properties
- Exact Mass: 156.115029749g/mol
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 26.3Ų
ethyl 1-isopropylcyclopropanecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ3176-100mg |
ethyl 1-isopropylcyclopropanecarboxylate |
104131-91-1 | 95% | 100mg |
￥963.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ3176-250mg |
ethyl 1-isopropylcyclopropanecarboxylate |
104131-91-1 | 95% | 250mg |
￥1538.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ3176-500mg |
ethyl 1-isopropylcyclopropanecarboxylate |
104131-91-1 | 95% | 500mg |
￥2561.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ3176-1g |
ethyl 1-isopropylcyclopropanecarboxylate |
104131-91-1 | 95% | 1g |
￥3840.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ3176-5g |
ethyl 1-isopropylcyclopropanecarboxylate |
104131-91-1 | 95% | 5g |
￥11523.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ3176-10g |
ethyl 1-isopropylcyclopropanecarboxylate |
104131-91-1 | 95% | 10g |
￥19206.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ3176-100.0mg |
ethyl 1-isopropylcyclopropanecarboxylate |
104131-91-1 | 95% | 100.0mg |
￥963.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ3176-250.0mg |
ethyl 1-isopropylcyclopropanecarboxylate |
104131-91-1 | 95% | 250.0mg |
￥1538.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ3176-500.0mg |
ethyl 1-isopropylcyclopropanecarboxylate |
104131-91-1 | 95% | 500.0mg |
￥2561.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ3176-1.0g |
ethyl 1-isopropylcyclopropanecarboxylate |
104131-91-1 | 95% | 1.0g |
￥3840.0000 | 2025-04-12 |
ethyl 1-isopropylcyclopropanecarboxylate Suppliers
Amadis Chemical Company Limited
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Audited Supplier
(CAS:104131-91-1)ethyl 1-isopropylcyclopropanecarboxylate
Order Number:A1023731
Stock Status:in Stock
Quantity:250.0mg/500.0mg/1.0g/5.0g/10.0g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:29
Price ($):193.0/321.0/481.0/1444.0/2407.0
Email:sales@amadischem.com
ethyl 1-isopropylcyclopropanecarboxylate Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:104131-91-1)ethyl 1-isopropylcyclopropanecarboxylate
Purity:99%/99%/99%/99%/99%
Quantity:250.0mg/500.0mg/1.0g/5.0g/10.0g
Price ($):193.0/321.0/481.0/1444.0/2407.0